1-(4-methylbenzoyl)-4-(2-naphthylsulfonyl)piperazine

• IUPAC Name: (4-methylphenyl)-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C22H22N2O3S/c1-17-6-8-19(9-7-17)22(25)23-12-14-24(15-13-23)28(26,27)21-11-10-18-4-2-3-5-20(18)16-21/h2-11,16H,12-15H2,1H3
• InChI Key: DMGIFVLMUCQIME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

1-(4-methylbenzoyl)-4-(2-naphthylsulfonyl)piperazine, commonly known as MNPA, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth, proliferation, and survival. MNPA has been shown to inhibit the activity of enzymes such as cyclin-dependent kinases and phosphodiesterases, which play a critical role in regulating cell cycle progression and signaling pathways.
Biochemical and Physiological Effects
MNPA has been found to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of oxidative stress and inflammation, and the modulation of signaling pathways involved in cell growth and survival. MNPA has also been shown to have low toxicity and good pharmacokinetic properties, which make it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its ease of synthesis, low toxicity, and good pharmacokinetic properties. However, there are also some limitations to its use in lab experiments, including its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for MNPA research, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanism of action. Additionally, further studies are needed to fully understand the pharmacokinetics and toxicity of MNPA, as well as its potential interactions with other drugs. Overall, MNPA has significant potential for further development as a therapeutic agent and warrants further investigation.

Scientific Research Applications

MNPA has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, MNPA has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In neurodegenerative disorders, MNPA has been found to have neuroprotective effects by reducing oxidative stress and inflammation. Additionally, MNPA has been studied for its anti-inflammatory properties, which may have implications in the treatment of inflammatory diseases.